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NG25 solubility in water DMSO
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Compound Focus: NG25 trihydrochloride

CAS No.: 1315355-93-1

Cat. No.: S537089

Solubility Data of NG25

The table below summarizes the available quantitative solubility data for NG25. Please note that data for

solvents other than DMSO is not provided in the search results.

Solubility Solubility

Compound Solvent Temperature Source | Notes
(mg/mL) (mM)
NG25 DMSO 16.67 mg/mL  31.01 mM Not specified Solution must be
(RT assumed) [1] prepared with ultrasonic
assistance, warming to
60°C [1]
NG25 Water Information Information - -
not found not found

Experimental Protocol for DMSO Stock Solution
Preparation

This protocol outlines the procedure for preparing a 10 mM stock solution of NG25 in DMSO, based on

manufacturer specifications [1].
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e Materials:

o NG25 solid (e.g., MedChemExpress, CAS 1315355-93-1) [1].
o Anhydrous DMSO (high purity, 299.9%).

o Analytical balance.

o 1-2 mL glass vial or microcentrifuge tube.

o Micropipettes and tips.

o Ultrasonic water bath.

o Heat source (capable of maintaining 60°C).

¢ Procedure:

o Weighing: Accurately weigh 1 mg of NG25 solid.

o Dissolution: Transfer the powder into a 1-2 mL glass vial. Add 186 pL of anhydrous DMSO to
achieve a target concentration of 10 mM. Note: The specified concentration of 16.67 mg/mL is
equivalent to 31.01 mM [1]. The volume of DMSO required for a 10 mM solution should be
calculated accordingly.

o Solubilization: Cap the vial and vortex briefly to mix. Place the vial in an ultrasonic water bath.
To ensure complete dissolution, warm the solution to 60°C with periodic gentle mixing. The
manufacturer specifically recommends using "ultrasonic and warming and heat to 60°C" [1].

o Storage: Aliquot the clear solution and store at -20°C. For long-term storage (up to 2 years),
keep at -80°C. Avoid repeated freeze-thaw cycles [1].

Workflow for NG25 Stock Solution Preparation

The diagram below illustrates the key steps in the preparation of a NG25 stock solution.
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Critical Application Notes

e Aqueous Solubility: The absence of water solubility data suggests that NG25 is likely poorly soluble
in aqueous buffers. For cell culture experiments, the DMSO stock solution should be diluted into the
agueous medium, with the final DMSO concentration typically kept below 0.1-0.5% to minimize
solvent cytotoxicity [2].

¢ Solvent Interference: Be aware that DMSO is not a biologically inert solvent. It can act as a radical
scavenger and has been shown to affect various cellular processes, including sulfur metabolism
pathways [2]. Always include vehicle controls with equivalent DMSO concentrations in your
experimental design.

¢ Solution Stability: While the solid powder is stable at room temperature, stock solutions in DMSO
are hygroscopic. Use newly opened or properly sealed DMSO to prevent water absorption, which
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may affect the compound's stability and concentration over time [1].

Finding Missing Information

For complete solubility profiling, you may need to consult additional resources:

e Experimental Measurement: The solubility in water and other biological buffers can be
experimentally determined using methods like saturation shake-flask or NMR, as described in general
solubility screening protocols [3].

e Specialized Databases: Large, curated datasets like BigSolDB contain extensive solubility data for
organic compounds in various solvents and can be a valuable resource for benchmarking or finding
data on similar compounds [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. NG25 | TAK1 Inhibitor [medchemexpress.com]

2. Dimethyl Sulfoxide (DMSOQO) as a Potential Source of ... [mdpi.com]

3. DMSO Solubility Assessment for Fragment-Based Screening [pmc.ncbi.nim.nih.gov]
4. BigSolDB 2.0, dataset of solubility values for organic ... [nature.com]

To cite this document: Smolecule. [NG25 solubility in water DMSQ]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b537089#ng25-solubility-in-water-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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